Cas no 2138267-33-9 (2-Bromo-3-(ethanesulfonyl)propan-1-amine)

• Product Name: 2-Bromo-3-(ethanesulfonyl)propan-1-amine
• CAS No: 2138267-33-9
• MF: C₅H₁₂BrNO₂S
• MW: 230.123279571533
• CID: 6276209
• PubChem ID: 165745843
• Update Time: 2025-05-19

2-Bromo-3-(ethanesulfonyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138267-33-9
• EN300-714745
• 2-bromo-3-(ethanesulfonyl)propan-1-amine
• 2-Bromo-3-(ethanesulfonyl)propan-1-amine

• Inchi： 1S/C5H12BrNO2S/c1-2-10(8,9)4-5(6)3-7/h5H,2-4,7H2,1H3
• InChI Key： ILHFAEGGCPZKRL-UHFFFAOYSA-N
• SMILES： BrC(CN)CS(CC)(=O)=O

Computed Properties

• Exact Mass: 228.97721g/mol
• Monoisotopic Mass: 228.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-Bromo-3-(ethanesulfonyl)propan-1-amine

Introduction to 2-Bromo-3-(ethanesulfonyl)propan-1-amine (CAS No. 2138267-33-9)

2-Bromo-3-(ethanesulfonyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138267-33-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by its bromine substituent and sulfonyl group, which contribute to its unique reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-Bromo-3-(ethanesulfonyl)propan-1-amine consists of a propan-1-amine backbone, modified by the presence of a bromine atom at the second carbon position and an ethanesulfonyl group at the third carbon position. This arrangement imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both electrophilic and nucleophilic centers within the molecule allows for diverse functionalization strategies, making it a versatile building block in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both bromine and sulfonyl moieties. These functional groups are frequently found in biologically active molecules and have been implicated in various mechanisms of action, including enzyme inhibition and receptor binding. The study of 2-Bromo-3-(ethanesulfonyl)propan-1-amine within this context has opened up new avenues for drug discovery and development.

One of the most compelling aspects of 2-Bromo-3-(ethanesulfonyl)propan-1-amine is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with potential therapeutic applications. For instance, derivatives of this molecule have been explored as inhibitors of certain enzymes implicated in inflammatory diseases. The bromine atom, in particular, serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct biaryl structures.

The ethanesulfonyl group adds another layer of reactivity, allowing for nucleophilic substitution reactions that can introduce additional functional groups or linkages. This flexibility has made 2-Bromo-3-(ethanesulfonyl)propan-1-amine a popular choice for medicinal chemists seeking to design molecules with tailored properties. Furthermore, the propan-1-amine moiety provides a basic nitrogen that can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

Recent studies have also highlighted the role of 2-Bromo-3-(ethanesulfonyl)propan-1-amine in the development of small-molecule probes for biochemical assays. Its structural features make it an ideal candidate for designing tools that can interact with specific biological targets with high selectivity. Such probes are invaluable for understanding biological pathways and identifying new therapeutic targets.

The synthesis of 2-Bromo-3-(ethanesulfonyl)propan-1-amine typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include bromination of propylamines followed by sulfonylation, or alternative strategies that involve introducing the sulfonyl group before bromination. The choice of synthetic pathway often depends on factors such as cost-effectiveness, scalability, and the availability of starting materials.

In addition to its pharmaceutical applications, 2-Bromo-3-(ethanesulfonyl)propan-1-amine has shown promise in materials science research. Its ability to undergo selective functionalization makes it a useful building block for designing polymers and other advanced materials with tailored properties. For example, researchers have explored its use in creating conductive polymers or hydrogels that could find applications in biotechnology and nanotechnology.

The growing interest in 2-Bromo-3-(ethanesulfonyl)propan-1-amine underscores its importance as a versatile chemical entity with broad applicability across multiple disciplines. As synthetic methodologies continue to evolve, new ways to exploit its structural features will undoubtedly emerge, further expanding its utility in drug discovery, materials science, and beyond.